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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the

expression and purification of recombinant Homer proteins. Homer proteins are critical

scaffolding molecules in the postsynaptic density (PSD) of neurons, playing a key role in

synaptic plasticity and signal transduction.[1][2] Understanding their function and interactions is

crucial for neuroscience research and the development of therapeutics for neurological

disorders.

Introduction to Homer Proteins
The Homer family of proteins (Homer1, Homer2, Homer3) are adaptor proteins predominantly

found at the postsynaptic density of excitatory synapses.[3][4] They are characterized by a

conserved N-terminal Enabled/VASP Homology 1 (EVH1) domain and a C-terminal region that

often contains a coiled-coil domain.[3][5]

Long Isoforms (e.g., Homer1b/c, Homer2, Homer3): These are constitutively expressed and

feature a C-terminal coiled-coil domain that allows them to form homo- or hetero-multimers

(likely tetramers).[3][4] These multimers act as a scaffold, cross-linking various binding

partners to assemble large signaling complexes.[3][5]

Short Isoforms (e.g., Homer1a): Homer1a is an immediate-early gene product, meaning its

expression is rapidly induced by neuronal activity.[3][5] It contains the EVH1 domain but

lacks the C-terminal coiled-coil domain, preventing it from multimerizing.[1][3] Consequently,
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Homer1a acts as a natural dominant-negative regulator by competing with long forms for

binding to target proteins, thereby disassembling the Homer-mediated protein clusters.[3][4]

[5]

The EVH1 domain of Homer proteins binds to a specific proline-rich motif (PPxxF) found in a

variety of signaling proteins, including:

Group 1 metabotropic glutamate receptors (mGluR1/5).[1][5]

Inositol 1,4,5-trisphosphate (IP3) receptors.[1][4]

Shank scaffolding proteins.[1][4]

Ryanodine receptors.[1]

Transient Receptor Potential Canonical (TRPC) channels.[1][5]

Homer Signaling Pathway
Long Homer isoforms are central to organizing signaling complexes at the synapse. By forming

stable tetramers, they physically link mGluRs on the plasma membrane to IP3 receptors on the

endoplasmic reticulum, facilitating efficient calcium signaling.[3][5] They also connect these

receptors to the broader PSD scaffold via interactions with Shank proteins. The activity-induced

expression of Homer1a disrupts these links, leading to a dynamic remodeling of the synapse,

which is a key aspect of synaptic plasticity and homeostatic scaling.[2][4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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